Cas no 169759-79-9 (Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate)

• Product Name: Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate
• CAS No: 169759-79-9
• MF: C₁₀H₉NO₂S₂
• MW: 239.31395983696
• MDL: MFCD01566302
• CID: 134614
• PubChem ID: 2736807
• Update Time: 2025-11-02

Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate
• [2,2'-Bithiophene]-5-carboxylicacid, 4-amino-, methyl ester
• Methyl 4-amino-2,2'-bithiophene-5-carboxylate
• METHYL-3-AMINO-5-PHENYLTHIOPHENE-2-CARBOXYLATE
• AC1MC6C8
• Maybridge1_003936
• methyl 3-amino-5-(2-thienyl)-2-thiophenecarboxylate
• methyl 3-amino-5-(thien-2-yl)-2-thiophenecarboxylate
• Methyl 3-amino-5-(thien-2-yl)thiophene-2-carboxylate
• SBB053880
• SureCN8864122
• CHEMBL1508842
• FT-0656128
• AKOS009158520
• methyl 3-amino-5-(2-thienyl)thiophene-2-carboxylate
• methyl 3-azanyl-5-thiophen-2-yl-thiophene-2-carboxylate
• DTXSID70371618
• [2,2'-Bithiophene]-5-carboxylicacid,4-amino-,methyl ester
• A811138
• CS-0116630
• Methyl 4-amino[2,2'-bithiophene]-5-carboxylate
• MFCD01566302
• HMS2811N18
• SMR000457976
• methyl 3-amino-5-thiophen-2-ylthiophene-2-carboxylate
• 169759-79-9
• SCHEMBL8864122
• MLS001111216
• HMS552K20
• A6W
• TS-00709
• Methyl3-amino-5-(thien-2-yl)thiophene-2-carboxylate97%

• MDL： MFCD01566302
• Inchi： 1S/C10H9NO2S2/c1-13-10(12)9-6(11)5-8(15-9)7-3-2-4-14-7/h2-5H,11H2,1H3
• InChI Key： CFHYAXQWEYGRTM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C1=CC=CS1)N

Computed Properties

• Exact Mass: 239.007
• Monoisotopic Mass: 239.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 3

Experimental Properties

• Density: 1.376
• Boiling Point: 444.7 °C at 760 mmHg
• Flash Point: 222.7 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate

Exploring Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate (CAS No. 169759-79-9): Properties, Applications, and Market Insights

Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate (CAS No. 169759-79-9) is a specialized organic compound that has garnered significant attention in the fields of materials science, pharmaceuticals, and organic electronics. This bithiophene derivative is known for its unique structural properties, which make it a valuable intermediate in the synthesis of advanced materials. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in organic semiconductors, conductive polymers, and pharmaceutical intermediates.

The chemical structure of Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate features a bithiophene core with an amino group and a methyl ester functional group. This combination of substituents enhances its reactivity and makes it a versatile building block for further chemical modifications. The compound's electron-rich nature and planar structure contribute to its utility in designing π-conjugated systems, which are critical for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In recent years, the demand for Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate has surged due to its role in developing next-generation electronic materials. With the rise of flexible electronics and wearable technology, researchers are exploring its potential in creating lightweight, high-performance conductive materials. Additionally, its application in drug discovery has been noted, particularly in the synthesis of bioactive molecules targeting neurological and inflammatory conditions.

The synthesis of Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate typically involves multi-step organic reactions, including cross-coupling and esterification processes. Advanced techniques such as palladium-catalyzed coupling are often employed to achieve high yields and purity. The compound's stability under various conditions makes it suitable for large-scale production, meeting the growing needs of industries focused on innovative materials.

From a market perspective, Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate is gaining traction due to its alignment with sustainable chemistry trends. As industries shift toward green synthesis and eco-friendly materials, this compound stands out for its potential to reduce environmental impact while maintaining high performance. Its compatibility with biodegradable polymers further enhances its appeal in sectors prioritizing sustainability.

In conclusion, Methyl 4-amino-[2,2'-bithiophene]-5-carboxylate (CAS No. 169759-79-9) represents a cutting-edge compound with broad applications in advanced materials and pharmaceutical research. Its unique properties, coupled with the growing demand for high-performance organic compounds, position it as a key player in the future of science and technology. Researchers and manufacturers alike are encouraged to explore its potential further, leveraging its versatility to drive innovation across multiple industries.